1,5-Dibromo-1-(2-fluorophenyl)-pentan-2-one

• IUPAC Name: 1,5-dibromo-1-(2-fluorophenyl)pentan-2-one
• InChI: InChI=1S/C11H11Br2FO/c12-7-3-6-10(15)11(13)8-4-1-2-5-9(8)14/h1-2,4-5,11H,3,6-7H2
• InChI Key: IZIMFGUEKSOQNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(=O)CCCBr)Br)F
• Molecular Formula: C11H11Br2FO
• Molecular Weight: 338.01 g/mol
• CAS No.: 1373350-57-2

Description

1,5-Dibromo-1-(2-fluorophenyl)-pentan-2-one is a chemical compound with the molecular formula C11H11Br2FO and a molecular weight of 338.01. It is also known as a Prasugrel Impurity.

Molecular Structure Analysis

The molecular structure of this compound consists of 11 carbon atoms, 11 hydrogen atoms, 2 bromine atoms, 1 fluorine atom, and 1 oxygen atom.

Physical and Chemical Properties Analysis

This compound is practically insoluble with a solubility of 0.028 g/L at 25 ºC. It has a density of 1.688±0.06 g/cm3 at 20 ºC 760 Torr.

Scientific Research Applications

Chemical Synthesis and Properties

• Synthesis of Fluorinated Compounds : A practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound sharing fluorination aspects with the target compound, was developed to overcome the high costs and toxic side effects associated with traditional synthesis methods. This new approach could hint at methodologies for synthesizing similar fluorinated compounds efficiently and safely (Qiu et al., 2009).

Application in Dermatology

• Use of Diols in Dermatology : Research comparing pentane-1,5-diol with other diols in dermatological applications found that pentane-1,5-diol shows promising efficacy, safety, and cost-effectiveness for use in topical pharmaceutical products. This suggests potential dermatological applications for related compounds, emphasizing their safety and effectiveness in enhancing drug delivery and cosmetic properties (Jacobsson Sundberg & Faergemann, 2008).

Applications in Material Science

• Liquid Crystal Research : Methylene-linked liquid crystal dimers, including compounds with structural motifs similar to the target compound, have been studied for their unique transitional properties. Such research indicates the potential of similar compounds in developing new materials with specific optical and physical properties (Henderson & Imrie, 2011).

Environmental and Health Considerations

• Toxicity and Environmental Impact : The toxicity of organic fluorophores and the environmental impact of polyfluoroalkyl chemicals have been extensively reviewed, suggesting a cautious approach to the use and disposal of fluorinated compounds. Such studies underscore the importance of understanding the environmental fate and potential health risks associated with the use of these chemicals (Alford et al., 2009); (Liu & Avendaño, 2013).

Safety and Hazards

Precautionary measures for handling 1,5-Dibromo-1-(2-fluorophenyl)-pentan-2-one include avoiding breathing dust/fumes/gas/mist/vapours/spray and wearing protective gloves/clothing/eye protection/face protection. If swallowed, it is advised to call a doctor if you feel unwell. This product is not identified as a PBT/vPvB substance.